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Compound of Interest

4-[Ethyl(phenyl)amino]-4-
Compound Name:

oxobutanoic acid
CAS No.: 33684-13-8

Cat. No.: B2422689

Get Quote

Executive Summary

N-ethyl-N-phenylsuccinamic acid (also known as N-ethylsuccinanilic acid or 4-
(ethyl(phenyl)amino)-4-oxobutanoic acid) is a hemi-amide derivative of succinic acid. Unlike its
primary amide analog, succinanilic acid (MP: 150°C), the N-ethyl derivative lacks the amide
hydrogen donor capability, resulting in a distinct crystal lattice energy profile and a significantly
altered melting point.

This guide outlines the structural basis for these thermodynamic shifts, provides a validated
synthesis protocol to generate reference standards, and details the methodology for rigorous
melting point determination.

Chemical Identity & Physicochemical Context[1][2]
[31[4][5][6][7][8]
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Property Specification

IUPAC Name 4-(Ethyl(phenyl)amino)-4-oxobutanoic acid
Common Name N-Ethyl-N-phenylsuccinamic acid
Molecular Formula C12H15NOs

Molecular Weight 221.25 g/mol

Solid (crystalline) or Viscous Oil (purit
Physical State (cry ) (purity

dependent)
N Soluble in Ethanol, DCM, Ethyl Acetate;
Solubility . .
Sparingly soluble in Water
pKa (Calc.) ~4.5 (Carboxylic acid moiety)

Structural Impact on Melting Point

The melting point of succinamic acid derivatives is governed by intermolecular hydrogen
bonding.

o Succinanilic Acid (Reference): Contains an N-H moiety capable of strong hydrogen bonding
with the carbonyl oxygen or the carboxylic acid group. This stabilizes the crystal lattice,
resulting in a high melting point of 150°C.

¢ N-Ethyl-N-Phenylsuccinamic Acid (Target): The substitution of the N-H proton with an Ethyl
group eliminates the amide hydrogen bond donor. This steric bulk and loss of H-bonding
typically depresses the melting point relative to the un-alkylated analog.

Synthetic Pathway & Impurity Profile

To accurately determine the melting point, one must exclude precursors (N-ethylaniline) and
hydrolysis products (succinic acid). The synthesis relies on the nucleophilic acyl substitution of
succinic anhydride by N-ethylaniline.

Reaction Mechanism
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The secondary amine (N-ethylaniline) attacks the carbonyl carbon of succinic anhydride,
opening the ring to form the hemi-acid.
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Figure 1: Synthetic pathway for N-ethyl-N-phenylsuccinamic acid generation.

Experimental Protocol: Melting Point Determination

Since specific literature values for the N-ethyl derivative are often conflated with the N-phenyl
analog, the following protocol serves as the primary validation method.

A. Synthesis of Reference Standard

o Stoichiometry: Dissolve Succinic Anhydride (1.0 eq) in anhydrous toluene.
o Addition: Add N-Ethylaniline (1.0 eq) dropwise to the refluxing solution.

o Reaction: Reflux for 2-4 hours. The product often precipitates upon cooling or requires
hexane titration.

« Purification (Critical): Recrystallize from Benzene/Ligroin or Ethanol/Water.

o Note: Unreacted N-ethylaniline is a liquid and will remain in the mother liquor. Unreacted
succinic anhydride (MP 119°C) must be removed via weak base extraction (NaHCOs)
followed by acidification.

B. Analytical Workflow (DSC vs. Capillary)
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For precise thermodynamic characterization, Differential Scanning Calorimetry (DSC) is
preferred over capillary methods due to potential polymorphism.
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Figure 2: Workflow for the isolation and thermal characterization of the target compound.

Data & Reference Values

Use the following reference values to bracket your experimental results. If your sample melts at
119-120°C, it is likely unreacted succinic anhydride. If it melts at 150°C, it may be the un-
ethylated impurity (if aniline was present).
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Melting/Boiling

Compound Role . Source
Point
N-Ethyl-N- Experimental )
] ] ] Target o Synthesis Product
phenylsuccinamic acid Determination Reqd.

Succinanilic Acid (N-

Analog 150°C [1112]

phenyl)

Succinic Anhydride Precursor 119-120°C [3]

- 205°C (BP); -63°C
N-Ethylaniline Precursor [3]
(MP)
Succinic Acid Hydrolysis Byproduct 185-187°C [3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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